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Compound of Interest

Compound Name: 1-(4-Octylphenyl)ethanone

Cat. No.: B152876 Get Quote

Essential Safety and Handling Guide for 1-(4-
Octylphenyl)ethanone
This guide provides immediate, essential safety and logistical information for handling 1-(4-
Octylphenyl)ethanone in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

detailed operational and disposal plans.

Physicochemical and Hazard Data
A summary of the key quantitative data for 1-(4-Octylphenyl)ethanone is presented below.

This information is critical for safe handling and storage.
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Property Value Reference

Molecular Formula C16H24O [1][2][3]

Molar Mass 232.36 g/mol [1][2]

CAS Number 10541-56-7 [1][2][3]

Appearance Liquid [4]

Melting Point 18 °C [1]

Boiling Point 152-153 °C @ 1mm Hg [1][4]

Density 0.919 g/cm³ [1]

Flash Point Combustible liquid [5]

Hazard Identification and Personal Protective Equipment
(PPE)
1-(4-Octylphenyl)ethanone is classified with the following hazards:

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

irritation.[6][7]

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

To protect eyes from splashes

and irritation.[6][8]

Skin and Body Protection

Laboratory coat. Additional

chemical-resistant apron and

sleeves may be necessary for

larger quantities.

To prevent contamination of

personal clothing and skin.[9]

[10]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if ventilation is

inadequate or for large spills.

To avoid inhalation of vapors

and potential respiratory

irritation.[6][9]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following protocol is crucial for the safe handling of 1-(4-
Octylphenyl)ethanone.

Preparation and Precaution:

Ensure a well-ventilated work area, preferably a chemical fume hood.[5][6]

Locate the nearest safety shower and eyewash station before beginning work.

Don all required personal protective equipment as specified in the table above.

Handling the Chemical:

Avoid direct contact with skin and eyes.[1][6]

Do not breathe vapors or mists.[6]
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Keep the container tightly closed when not in use.[6]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[5][11]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation occurs.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[1][4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 1-(4-Octylphenyl)ethanone and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including any contaminated absorbent materials from spills, in a

designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Management:

Keep waste containers tightly closed and store in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents and bases.[6][11]

Final Disposal:
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Dispose of the chemical waste through an approved waste disposal plant.[5][6] Contact

your institution's EHS office for specific procedures and to arrange for pickup.

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling and Disposal of 1-(4-Octylphenyl)ethanone
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Caption: Logical workflow for the safe handling and disposal of 1-(4-Octylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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